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Compound of Interest

Compound Name: SC-52012

Cat. No.: B15603720

SC-52012 (IL-13 Antibody) Technical Support
Center

This technical support guide provides detailed information on the optimal storage and stability
practices for the SC-52012 antibody, also known as IL-1(3 (11E5). Adhering to these guidelines
is crucial for ensuring the antibody's performance and obtaining reliable experimental results.

Frequently Asked Questions (FAQSs)
Q1: How should I store the SC-52012 antibody upon arrival?

A: Upon receiving the antibody, it should be stored immediately at 4°C in an upright position.[1]
It is critical NOT to freeze this antibody, as freeze-thaw cycles can lead to denaturation and
loss of activity.[1]

Q2: What is the shelf life of the SC-52012 antibody?

A: The SC-52012 antibody is stable for one year from the date of shipment when stored under
the recommended conditions.[1] Always refer to the expiration date on the vial for specific lot
information.

Q3: The antibody was accidentally left at room temperature for a few hours. Is it still usable?
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A: While short-term exposure to room temperature is not ideal, it may not necessarily
compromise the antibody's integrity. We recommend proceeding with your experiment but
including both positive and negative controls to validate the antibody's performance. If you
observe a significant decrease in signal or an increase in background noise, the antibody's
activity may be compromised.

Q4: Can | aliquot the SC-52012 antibody?

A: Aliguoting is generally not recommended for this antibody because the primary storage
instruction is refrigeration at 4°C, not freezing. The formulation is designed for stability at this
temperature, and aliquoting for the purpose of freezing would damage the antibody.

Q5: What are the components of the storage buffer for SC-520127

A: The antibody is supplied in a solution of Phosphate-Buffered Saline (PBS) containing less
than 0.1% sodium azide and 0.1% gelatin.[1] Sodium azide is a bacteriostatic agent to prevent
microbial growth, while gelatin acts as a stabilizer.
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Issue

Possible Cause

Recommended Solution

No or Weak Signal in Western
Blot

Improper antibody storage

(e.g., freezing).

Verify that the antibody has
been consistently stored at
4°C. Use a new vial of the
antibody if improper storage is
suspected. Always run positive
controls to confirm antibody

activity.[1]

Antibody degradation due to

age.

Check the expiration date on
the vial. If expired, obtain a

new lot of the antibody.

High Background Noise

Non-specific binding.

This is less likely to be a
storage issue but ensure
proper blocking steps and
antibody dilutions are used in

your protocol.

Contamination of the antibody

solution.

Ensure the vial cap is securely
fastened and sterile
technigues are used when
handling the antibody. The
presence of sodium azide
should prevent most microbial

growth.

Inconsistent Results Between

Experiments

Variations in storage

conditions.

Maintain a consistent 4°C
storage environment. Avoid
placing the antibody vial in
refrigerator door shelves where

temperatures can fluctuate.

Repeated opening and closing

of the vial.

Minimize the time the vial is at
room temperature. After use,
securely cap the vial and
promptly return it to 4°C

storage.
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Quantitative Data Summary

Parameter Specification

Product Name IL-1B (11E5) Antibody
Catalog Number sc-52012

Storage Temperature 4°C

Freezing DO NOT FREEZE

Shelf Life 1 Year from Shipment Date

100 pg/ml in PBS with < 0.1% sodium azide and
0.1% gelatin

Formulation

Experimental Workflow & Storage Protocol

The following diagram illustrates the recommended workflow from receiving the antibody to its
use in experiments, emphasizing the correct storage procedures.

Caption: Workflow for SC-52012 antibody handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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